6-Bromo-3-ethoxy-2-fluorobenzaldehyde
Overview
Description
6-Bromo-3-ethoxy-2-fluorobenzaldehyde is a chemical compound with the molecular formula C9H8BrFO2 and a molecular weight of 247.06 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 6-Bromo-3-ethoxy-2-fluorobenzaldehyde is 1S/C9H8BrFO2/c1-2-13-8-4-3-7(10)6(5-12)9(8)11/h3-5H,2H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
6-Bromo-3-ethoxy-2-fluorobenzaldehyde is a solid at room temperature . The storage temperature is between 2-8°C .Scientific Research Applications
Synthesis and Material Science Applications
Synthesis of Polybrominated Diphenyl Ethers : Research by Marsh, Stenutz, and Bergman (2003) highlights the synthesis of hydroxylated and methoxylated polybrominated diphenyl ethers, which are significant for their applications in analytical and toxicological studies. This suggests the potential for 6-Bromo-3-ethoxy-2-fluorobenzaldehyde to be used in the synthesis of complex organic molecules with environmental and biological relevance (Marsh, Stenutz, & Bergman, 2003).
Friedländer Synthesis : A study by Hu, Zhang, and Thummel (2003) on the Friedländer synthesis involving bromobenzaldehydes to afford biquinoline derivatives indicates the role of brominated aldehydes in synthesizing compounds with unique optical properties. This points to the utility of similar compounds in developing materials with specific photophysical characteristics (Hu, Zhang, & Thummel, 2003).
Medicinal Chemistry and Catalysis
- Catalysis in Synthesis : The work by Wang et al. (2021) on the synthesis of a tetra-nuclear Zn(II) complex from a bromo-hydroxybenzaldehyde derivative showcases the potential of such compounds in catalyzing oxidation reactions, suggesting possible catalytic applications of 6-Bromo-3-ethoxy-2-fluorobenzaldehyde in organic synthesis and medicinal chemistry (Wang et al., 2021).
Structural and Electronic Characterization
- Molecular Structure and Nonlinear Optical Properties : Aguiar et al. (2022) discussed the structural and electronic properties of bromo-dimethoxybenzaldehydes, emphasizing their linear and nonlinear optical responses. Such studies highlight the importance of structural characterization in understanding and tailoring the physical-chemical properties of brominated aromatic compounds for potential applications in optical materials and devices (Aguiar et al., 2022).
Safety and Hazards
properties
IUPAC Name |
6-bromo-3-ethoxy-2-fluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO2/c1-2-13-8-4-3-7(10)6(5-12)9(8)11/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWHWJOCYQOYDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C=C1)Br)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801287946 |
Source
|
| Record name | 6-Bromo-3-ethoxy-2-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801287946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-3-ethoxy-2-fluorobenzaldehyde | |
CAS RN |
1114809-07-2 |
Source
|
| Record name | 6-Bromo-3-ethoxy-2-fluorobenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1114809-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-3-ethoxy-2-fluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801287946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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